Cas no 952959-44-3 (1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID)
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
- 1-(2-methoxyphenyl)imidazole-4-carboxylic acid
-
- MDL: MFCD08752954
- Inchi: 1S/C11H10N2O3/c1-16-10-5-3-2-4-9(10)13-6-8(11(14)15)12-7-13/h2-7H,1H3,(H,14,15)
- InChI Key: CSTVJCHUHHLAMZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1N1C=NC(C(=O)O)=C1
Computed Properties
- Exact Mass: 218.06914219g/mol
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 464.6±25.0 °C at 760 mmHg
- Flash Point: 234.8±23.2 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M329490-25mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid |
952959-44-3 | 25mg |
$ 167.00 | 2023-04-13 | ||
| TRC | M329490-50mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid |
952959-44-3 | 50mg |
$ 270.00 | 2023-04-15 | ||
| TRC | M329490-100mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid |
952959-44-3 | 100mg |
$ 408.00 | 2023-04-15 | ||
| TRC | M329490-250mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylic acid |
952959-44-3 | 250mg |
$ 724.00 | 2023-04-15 | ||
| Chemenu | CM315443-1g |
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid |
952959-44-3 | 95% | 1g |
$384 | 2023-03-21 | |
| Chemenu | CM315443-1g |
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid |
952959-44-3 | 95% | 1g |
$484 | 2021-08-18 | |
| Ambeed | A129602-1g |
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid |
952959-44-3 | 95+% | 1g |
$346.0 | 2025-04-14 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD320379-1g |
1-(2-Methoxyphenyl)-1H-imidazole-4-carboxylic acid |
952959-44-3 | 95+% | 1g |
¥2380.0 | 2024-04-17 | |
| AN HUI ZE SHENG Technology Co., Ltd. | M329490-25mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylicacid |
952959-44-3 | 25mg |
¥1440.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M329490-50mg |
1-(2-Methoxyphenyl)-1h-imidazole-4-carboxylicacid |
952959-44-3 | 50mg |
¥2280.00 | 2023-09-15 |
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID
Research Brief on 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3): Recent Advances and Applications
1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
Recent literature indicates that 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID serves as a versatile building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of novel imidazole-based inhibitors targeting protein kinases involved in cancer progression. The compound's carboxylic acid moiety allows for further derivatization, enabling the development of analogs with enhanced selectivity and potency. Computational docking studies have also revealed its potential to interact with key amino acid residues in the ATP-binding pocket of kinases, suggesting a promising scaffold for drug development.
In addition to its role in kinase inhibition, recent research has explored the anti-inflammatory properties of 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The methoxyphenyl group was found to contribute to the compound's ability to modulate NF-κB signaling pathways, a critical target in inflammatory diseases. These findings underscore its potential as a lead compound for the development of new anti-inflammatory therapeutics.
Further investigations into the pharmacokinetic properties of 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID have been conducted to assess its drug-likeness. A recent pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2023) revealed that the compound exhibits moderate solubility and permeability, with acceptable metabolic stability in human liver microsomes. However, researchers have noted the need for structural optimization to improve its oral bioavailability. Strategies such as prodrug formulation or the introduction of solubilizing groups are currently under investigation to address these challenges.
The synthetic routes to 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID have also been refined in recent years. A 2024 publication in Organic Process Research & Development described an improved scalable synthesis with higher yields and reduced environmental impact. The new methodology employs greener solvents and catalytic conditions, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry. This advancement is expected to facilitate larger-scale production of the compound for further preclinical and clinical studies.
In conclusion, 1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID (CAS: 952959-44-3) represents a promising scaffold in medicinal chemistry with diverse applications in kinase inhibition and anti-inflammatory therapy. Recent studies have expanded our understanding of its biological activities and provided insights into its optimization for drug development. Future research directions may include the exploration of its potential in other therapeutic areas, such as neurodegenerative diseases or infectious diseases, as well as the development of more efficient synthetic approaches to meet the growing demand for this versatile compound.
952959-44-3 (1-(2-METHOXYPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID) Related Products
- 65565-73-3(4H-Imidazo[2,1-c][1,4]benzoxazine-2-carboxylic acid)
- 937026-26-1(3-methoxy-4-(4-methyl-1H-imidazol-1-yl)Benzoic acid)
- 954382-55-9(1-(3-Methoxyphenyl)-2-p-tolyl-1H-imidazole-4-carboxylic acid)
- 762240-23-3(1-(2-methoxyphenyl)-1H-Imidazole-5-carboxylic acid)
- 946573-26-8(1-(2-methoxyphenyl)-1H-Imidazole-5-carboxaldehyde)
- 52046-24-9(1H-Imidazole-4-carboxaldehyde, 1-(4-ethoxyphenyl)-)
- 52046-23-8(1-(4-methoxyphenyl)-1H-Imidazole-4-carboxaldehyde)
- 954382-59-3(1-(3-ETHOXYPHENYL)-2-(4-METHYLPHENYL)-1H-IMIDAZOLE-4-CARBOXYLIC ACID)
- 946573-25-7(1-(2-methoxyphenyl)-1H-Imidazole-5-methanol)
- 1077629-46-9(1-(4-amino-2-methoxyphenyl)-1H-Imidazole-4-methanol)